Cas no 34242-49-4 (Acetamide,N,N'-p-phenylenebis[2,2-dichloro- (7CI,8CI))

• Product Name: Acetamide,N,N'-p-phenylenebis[2,2-dichloro- (7CI,8CI)
• CAS No: 34242-49-4
• MF: C₁₀H₈Cl₄N₂O₂
• MW: 329.994718551636
• CID: 321746
• PubChem ID: 304346
• Update Time: 2025-04-19

Acetamide,N,N'-p-phenylenebis[2,2-dichloro- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 2,2-dichloro-N-[4-[(2,2-dichloroacetyl)amino]phenyl]acetamide
• 1,4-Bis-(2,2-dichlor-acetylamino)-benzol
• 1,4-bis-(2,2-dichloro-acetylamino)-benzene
• AC1L74S2
• AK-968
• Bis-dichloroaceto-p-phenylendiamid
• CHEMBL1241115
• N-(4-(2,2-dichloroacetamido)phenyl)-2,2-dichloroacetamide
• N,N'-benzene-1,4-diylbis(2,2-dichloroacetamide)
• NSC196143
• STK433682
• Cambridge id 7302401
• AK-968/40380310
• 2,2-dichloro-N-{4-[(dichloroacetyl)amino]phenyl}acetamide
• AKOS003303184
• 34242-49-4
• DTXSID90307873
• SR-01000258056-1
• NSC-196143
• SDCCGSBI-0090212.P001
• SR-01000258056
• Acetamide,N,N'-p-phenylenebis[2,2-dichloro- (7CI,8CI)

• Inchi： 1S/C10H8Cl4N2O2/c11-7(12)9(17)15-5-1-2-6(4-3-5)16-10(18)8(13)14/h1-4,7-8H,(H,15,17)(H,16,18)
• InChI Key： GVRRHSXRCYJNRH-UHFFFAOYSA-N
• SMILES： ClC(C(NC1C=CC(=CC=1)NC(C(Cl)Cl)=O)=O)Cl

Computed Properties

• Exact Mass: 327.93424
• Monoisotopic Mass: 327.934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.634
• Boiling Point: 530.7°Cat760mmHg
• Flash Point: 274.8°C
• Refractive Index: 1.655
• PSA: 58.2
• LogP: 3.31700